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Compound of Interest

2-(2-Benzyloxyethoxy)ethyl
Compound Name:
chloride

cat. No.: B3055380

Disclaimer: These guidelines have been compiled from safety data for structurally similar
compounds due to the absence of a dedicated Safety Data Sheet (SDS) for 2-(2-
benzyloxyethoxy)ethyl chloride. Researchers, scientists, and drug development
professionals should conduct a thorough risk assessment before handling this chemical and
consult with their institution's Environmental Health and Safety (EHS) department.

Chemical and Physical Properties

2-(2-benzyloxyethoxy)ethyl chloride is a chemical compound with the molecular formula
C11H15CIO2.[1] It is also known by the synonym (2-(2-Chloroethoxy)ethoxymethyl)benzene.
While specific experimental data for this compound is limited, the properties of structurally
related compounds suggest it is a liquid at room temperature.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C11H15CIO2 [1]
Molecular Weight 214.69 g/mol Inferred from formula

Based on similar compounds
Appearance Colorless to pale yellow liquid like Benzyl 2-Chloroethyl
Ether[2]
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Hazard Identification and Safety Precautions

Based on data for analogous chlorinated and ether compounds, 2-(2-benzyloxyethoxy)ethyl
chloride should be handled as a hazardous substance. Potential hazards include skin and eye
irritation, and it may be harmful if swallowed or inhaled.

Table 2: Hazard Summary and Recommended Precautions

o Recommended
Hazard Description .
Precautions

o Wear chemical-resistant
o May cause skin irritation upon -
Skin Irritation gloves (e.g., nitrile), a lab coat,
contact.
and full-length pants.

o May cause serious eye Wear safety glasses with side
Eye Irritation o ) ]
irritation or damage. shields or chemical goggles.[3]
Vapors may be harmful if Handle in a well-ventilated
Inhalation inhaled, potentially causing area, preferably within a
respiratory tract irritation. chemical fume hood.[4]

Do not eat, drink, or smoke in
Ingestion Harmful if swallowed. laboratory areas. Wash hands
thoroughly after handling.

While not highly flammable,

- ol may burn if exposed to high Keep away from open flames,
ammabili
Y temperatures or ignition sparks, and hot surfaces.[5]
sources.

Personal Protective Equipment (PPE)

A comprehensive list of necessary PPE includes:
o Eye Protection: Chemical safety goggles or a face shield.[3]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

» Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3055380?utm_src=pdf-body
https://www.benchchem.com/product/b3055380?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-5-X3.pdf
https://www.spectrumchemical.com/media/sds/ET109_AGHS.pdf
https://www.gebauer.com/hubfs/docs/SDS%202024%20Update/Ethyl%20Chloride%20SDS.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2616-5-X3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Respiratory Protection: If working outside of a fume hood or if vapors are expected, use a
NIOSH-approved respirator with an organic vapor cartridge.[3]

Experimental Protocols
Handling Protocol

» Preparation: Before handling, ensure the work area is clean and uncluttered. Verify that a
chemical fume hood is operational and that all necessary PPE is readily available. An
emergency eyewash station and safety shower should be accessible.

e Chemical Transfer:

o Conduct all transfers of 2-(2-benzyloxyethoxy)ethyl chloride inside a certified chemical
fume hood to minimize inhalation exposure.

o Use a clean, dry glass syringe or pipette for transferring small volumes.

o For larger volumes, use a graduated cylinder or a dispensing pump made of compatible
materials.

o Avoid splashing. Pour liquids slowly and carefully.
e During Use:
o Keep containers tightly closed when not in use to prevent the escape of vapors.[4]

o Avoid contact with skin and eyes. If contact occurs, follow the first aid measures outlined in
Section 5.0.

o Do not heat the compound near incompatible materials.

Storage Protocol

» Container: Store in the original, tightly sealed container. Ensure the container is properly
labeled with the chemical name and hazard information.

o Storage Conditions:
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o Store in a cool, dry, and well-ventilated area.[4][5]
o Keep away from direct sunlight and sources of heat or ignition.[4]

o Do not store with incompatible materials such as strong oxidizing agents, strong acids, or
strong bases.[6]

e Segregation: Store separately from flammable materials and reactive chemicals.

Spill and Waste Disposal Protocol

o Small Spills (inside a fume hood):

o Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or
earth.

o Collect the absorbed material into a labeled, sealable container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water.
e Large Spills:

o Evacuate the area immediately.

o Alert your institution's EHS department and follow their emergency procedures.

o Do not attempt to clean up a large spill without proper training and equipment.
o Waste Disposal:

o Dispose of all waste materials (including empty containers) in accordance with local, state,
and federal regulations.

o Do not pour chemical waste down the drain.

o Collect all waste in a designated, properly labeled hazardous waste container.
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Visualized Workflows

The following diagrams illustrate the key workflows for handling and storing 2-(2-
benzyloxyethoxy)ethyl chloride.

Preparation Chemical Transfer During Use Post-Handling
- Verify fume hood .| -Inside fume hood .| - Keep container closed " - Clean work area
- Don PPE | - Use appropriate tools | - Avoid contact "| - Decontaminate tools
- Check emergency equipment - Avoid splashing - Monitor for spills - Remove PPE correctly
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i
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- Check for leaks
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'
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- Cool, dry, well-ventilated
- Away from incompatibles

'
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- Tightly sealed container
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y

Periodic Inspection
- Check for degradation
- Ensure container integrity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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